N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea

• IUPAC Name: 1-(2,3-dimethylquinoxalin-6-yl)-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C14H18N4O2/c1-9-10(2)17-13-8-11(4-5-12(13)16-9)18-14(19)15-6-7-20-3/h4-5,8H,6-7H2,1-3H3,(H2,15,18,19)
• InChI Key: MFKCXRDKMFGWKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)NCCOC)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea, also known as DMQX, is a quinoxaline derivative that acts as a selective antagonist of the AMPA receptor. It was first synthesized in 1993 and has since been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea acts as a selective antagonist of the AMPA receptor, which is a subtype of the glutamate receptor. It blocks the binding of glutamate to the receptor and prevents the influx of calcium ions into the neuron, which can cause cell death in certain neurological disorders.
Biochemical and Physiological Effects:
N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood and behavior. It has also been shown to reduce the levels of certain inflammatory markers in the brain, which can contribute to the development of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea is its selectivity for the AMPA receptor, which allows for more targeted effects on neuronal function. However, one limitation is that it can be difficult to administer in animal models due to its low solubility in water and other solvents.

Future Directions

There are several potential future directions for research on N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce the addictive effects of certain drugs such as cocaine and nicotine. Another area of interest is its potential use in the treatment of depression and anxiety disorders, as it has been shown to have antidepressant and anxiolytic effects in animal models. Finally, further research is needed to optimize the synthesis and administration of N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea in order to maximize its therapeutic potential.

Synthesis Methods

N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2,3-dimethylquinoxaline with ethyl chloroformate to form the corresponding ethyl carbamate. This is then reacted with 2-methoxyethylamine to form the final product, N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea.

Scientific Research Applications

N-(2,3-dimethyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, stroke, and Parkinson's disease. It has been shown to have neuroprotective effects in animal models of these diseases by blocking the excitotoxic effects of glutamate on neurons.